Cas no 2171990-19-3 (3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)
2171990-19-3 structure
Product Name:3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:2171990-19-3
MF:C8H10F2N2O2
MW:204.174008846283
CID:5032319
PubChem ID:129892185
Update Time:2023-11-25
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethyl)-1-isopropyl-1h-pyrazole-5-carboxylic acid
- 3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C8H10F2N2O2/c1-4(2)12-6(8(13)14)3-5(11-12)7(9)10/h3-4,7H,1-2H3,(H,13,14)
- InChI Key: XLMYCOFHQKWHPN-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)O)N(C(C)C)N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332187-100mg |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 100mg |
$769 | 2023-02-02 | |
| Chemenu | CM332187-250mg |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 250mg |
$822 | 2023-02-02 | |
| Chemenu | CM332187-1g |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 1g |
$874 | 2023-02-02 | |
| Chemenu | CM332187-100mg |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 100mg |
$1000 | 2021-08-18 | |
| Chemenu | CM332187-250mg |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 250mg |
$1157 | 2021-08-18 | |
| Chemenu | CM332187-1g |
3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 95%+ | 1g |
$1421 | 2021-08-18 | |
| Enamine | EN300-1617092-0.05g |
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 0.05g |
$168.0 | 2023-06-04 | ||
| Enamine | EN300-1617092-0.1g |
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 0.1g |
$252.0 | 2023-06-04 | ||
| Enamine | EN300-1617092-0.25g |
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 0.25g |
$361.0 | 2023-06-04 | ||
| Enamine | EN300-1617092-0.5g |
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid |
2171990-19-3 | 0.5g |
$569.0 | 2023-06-04 |
3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2171990-19-3 (3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk